Cas no 916257-50-6 (4-(2,2,2-trifluoroethyl)pyrrolidin-2-one)

• Product Name: 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one
• CAS No: 916257-50-6
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 4314332
• PubChem ID: 53629170
• Update Time: 2025-05-23

4-(2,2,2-trifluoroethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(2,2,2-trifluoroethyl)-
• 4-(2,2,2-Trifluoroethyl)-2-pyrrolidinone
• 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one
• DB-137047
• 916257-50-6
• SCHEMBL6950382

• Inchi： 1S/C6H8F3NO/c7-6(8,9)2-4-1-5(11)10-3-4/h4H,1-3H2,(H,10,11)
• InChI Key： NWIBKRSLWFKLIG-UHFFFAOYSA-N
• SMILES： N1CC(CC(F)(F)F)CC1=O

Computed Properties

• Exact Mass: 167.05579836Da
• Monoisotopic Mass: 167.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one

4-(2,2,2-Trifluoroethyl)pyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 916257-50-6, commonly referred to as 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidinones, which are cyclic ketones with a five-membered ring structure. The presence of a trifluoroethyl group at the 4-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Pyrrolidinones are known for their versatility in organic synthesis. The trifluoroethyl group in this compound is particularly noteworthy due to its strong electron-withdrawing effects. This feature enhances the reactivity of the molecule in certain reactions and can be exploited to design novel synthetic pathways. Recent studies have highlighted the potential of 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one as a precursor for the synthesis of bioactive compounds, including kinase inhibitors and other drug candidates.

The synthesis of 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one typically involves multi-step processes that combine nucleophilic substitutions and cyclization reactions. One common approach involves the reaction of an appropriately substituted aldehyde with a fluorinated amine derivative under acidic conditions. This method has been optimized in recent years to improve yield and selectivity, making it more accessible for large-scale production.

From an application standpoint, 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one has shown promise in the development of advanced materials. Its ability to form stable amide bonds makes it a candidate for polymer synthesis, particularly in the creation of high-performance polymers with tailored mechanical and thermal properties. Researchers have also explored its use in catalysis, where its unique electronic structure can enhance the activity and selectivity of transition metal catalysts.

In terms of biological activity, 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one has been studied for its potential as an inhibitor of various enzymes. For instance, recent studies have demonstrated its ability to modulate the activity of serine proteases, which are implicated in numerous pathological conditions such as inflammation and cancer. These findings underscore its potential as a lead compound in drug discovery programs targeting these enzymes.

The structural versatility of 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one also makes it an attractive substrate for click chemistry applications. Its ability to undergo efficient cycloaddition reactions has been leveraged to construct complex molecular architectures with high precision. This capability is particularly valuable in the field of medicinal chemistry, where rapid assembly of diverse compound libraries is essential for hit-to-lead optimization.

From a toxicological perspective, recent research has focused on understanding the safety profile of 4-(2,2,2-trifluoroethyl)pyrrolidin-2-one. Studies conducted in vitro and in vivo have indicated that it exhibits low toxicity at therapeutic concentrations. However, further investigations are required to fully characterize its long-term effects and potential genotoxicity.

In conclusion, 4-(trifluoroethyl)pyrrolidinone (CAS No. 916⁺) stands out as a versatile and promising molecule with applications spanning organic synthesis, materials science